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1,2,3,4-Tetra-O-acetyl-beta-D-

glucuronic Acid

Cat. No.: B1140246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the synthesis of O-glucuronides,

crucial conjugates in drug metabolism and for the generation of biologically active compounds.

Both chemical and enzymatic methodologies are presented, offering flexibility for various

research and development applications.

Chemical Synthesis of O-Glucuronides: The
Koenigs-Knorr Reaction
The Koenigs-Knorr reaction is a well-established and versatile method for the formation of

glycosidic bonds, and it is widely used for the synthesis of O-glucuronides.[1][2][3][4] The

reaction involves the coupling of a glycosyl halide donor with an alcoholic or phenolic aglycone

in the presence of a promoter, typically a heavy metal salt.[1][3]

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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